Cas no 61220-48-2 (1-phenyl-3-(piperidin-4-yl)urea)

1-Phenyl-3-(piperidin-4-yl)urea is a urea derivative featuring a phenyl group and a piperidin-4-yl moiety, making it a versatile intermediate in medicinal chemistry and drug discovery. Its structure allows for potential interactions with biological targets, particularly in the development of kinase inhibitors and GPCR modulators. The piperidine ring enhances solubility and bioavailability, while the urea linkage provides hydrogen-bonding capabilities, improving binding affinity. This compound is valued for its synthetic flexibility, enabling further functionalization for structure-activity relationship studies. Its stability under physiological conditions and compatibility with diverse reaction conditions make it a reliable building block for pharmaceutical research.

1-phenyl-3-(piperidin-4-yl)urea structure

61220-48-2 structure

Product Name:1-phenyl-3-(piperidin-4-yl)urea

CAS No:61220-48-2

MF:C₁₂H₁₇N₃O

MW:219.282882452011

CID:57650

PubChem ID:1445164

Update Time:2025-10-19

1-phenyl-3-(piperidin-4-yl)urea Chemical and Physical Properties

Names and Identifiers

- 1-Phenyl-3-piperidin-4-ylurea
- 1-PHENYL-3-PIPERIDIN-4-YL-UREA
- 4-(3-Phenylureido)piperidin
- 4-(3-Phenylureido)-piperidin
- 4-(3-phenylureido)-piperidine
- 4-(3-Phenylureido)piperidine
- AC1LSUGK
- AC1Q5NSL
- CTK5B2883
- N-(4-Piperidyl)-N'-phenylurea
- SureCN6621016
- Urea,N-phenyl-N'-4-piperidinyl-
- 1-phenyl-3-(piperidin-4-yl)urea
- 61220-48-2
- DTXSID70362945
- EN300-53954
- ASN 06481124
- SR-01000331135-1
- SCHEMBL6621016
- AKOS000141584
- Z278090968
- SR-01000331135
- G26179
- MDL： MFCD05250446
- Inchi： 1S/C12H17N3O/c16-12(14-10-4-2-1-3-5-10)15-11-6-8-13-9-7-11/h1-5,11,13H,6-9H2,(H2,14,15,16)
- InChI Key： SKBLRKMDOMTQQV-UHFFFAOYSA-N
- SMILES： O=C(NC1C=CC=CC=1)NC1CCNCC1

Computed Properties

Exact Mass: 219.13731
Monoisotopic Mass: 219.137
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 53.2Å²

Experimental Properties

Density: 1.14
Boiling Point: 351 °C at 760 mmHg
Flash Point: 351 °C at 760 mmHg
Refractive Index: 1.58
PSA: 53.16

1-phenyl-3-(piperidin-4-yl)urea Pricemore >>

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